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Compound of Interest |

Compound Name: Heptyl decanoate
CAS No.: 60160-17-0
Cat. No.: B1595926
Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, applications, and safety considerations of heptyl decanoate.
This document is intended for researchers, scientists, and professionals in the field of drug
development who require a thorough understanding of this versatile ester for their work.

Introduction

Heptyl decanoate (C17H3402) is the ester formed from the condensation of decanoic acid and
heptanol. It is a colorless, clear liquid with a characteristic winey or brandy-like odor. As a long-
chain fatty acid ester, its lipophilic nature governs many of its physical and chemical properties,
making it a valuable ingredient in the flavor, fragrance, and cosmetic industries. Furthermore,
its potential as an excipient in pharmaceutical formulations is an area of growing interest. This
guide will delve into the core scientific principles and practical methodologies associated with
heptyl decanoate, providing a robust resource for its effective utilization in research and
development.
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Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of heptyl decanoate is
fundamental to its application. These properties are summarized in the tables below and
discussed in the subsequent sections.

Identifi | Malecular CI .

Identifier Value Source

IUPAC Name heptyl decanoate PubChem

CAS Number 60160-17-0 The Good Scents Company
Molecular Formula C17H3402 PubChem

Molecular Weight 270.45 g/mol PubChem

Canonical SMILES EECCCCCCCC(:O)OCCCCC PubChem

InChl=1S/C17H3402/c1-3-5-7-
InChl 9-10-11-13-15-17(18)19-16- PubChem
14-12-8-6-4-2/h3-16H2,1-2H3

Heptyl caprate, n-Capric acid
Synonyms n-heptyl ester, Decanoic acid, PubChem

heptyl ester

Physical Properties
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Property Value Source
Appearance Colorless, clear liquid The Good Scents Company
Odor Winey, brandy, cognac The Good Scents Company
N , 319.00 to 321.00 °C @ 760.00
Boiling Point The Good Scents Company
mm Hg
Flash Point 148.89 °C (300.00 °F) TCC The Good Scents Company

0.000321 mmHg @ 25.00 °C
Vapor Pressure . The Good Scents Company
(estimated)

Soluble in alcohol; Insoluble in

Solubility water (0.01172 mg/L @ 25 °C, The Good Scents Company
estimated)
logP (o/w) 7.409 (estimated) The Good Scents Company

The high boiling point and flash point are indicative of the compound's low volatility, a desirable
trait for applications requiring stability at elevated temperatures. Its insolubility in water and high
octanol-water partition coefficient (logP) highlight its significant lipophilic character, which is a
key consideration for its use as a hon-aqueous solvent or as an emollient in cosmetic
formulations.

Synthesis and Reactivity
Synthesis of Heptyl Decanoate

The most common and industrially scalable method for synthesizing heptyl decanoate is
through Fischer esterification. This acid-catalyzed reaction involves the condensation of
decanoic acid with heptanol.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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